7-{[(4-methoxyphenyl)amino]methyl}[1,3]dioxolo[4,5-g]quinolin-6(5H)-one
Overview
Description
7-{[(4-methoxyphenyl)amino]methyl}[1,3]dioxolo[4,5-g]quinolin-6(5H)-one is a useful research compound. Its molecular formula is C18H16N2O4 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Quinoline Derivatives as Anticorrosive Agents
Quinoline derivatives, due to their high electron density and ability to form highly stable chelating complexes with surface metallic atoms, are extensively explored for their anticorrosive properties. These derivatives, particularly those with polar substituents like hydroxyl, methoxy, amino, and nitro groups, are effective in inhibiting metallic corrosion, which is fundamental in protecting industrial equipment and ensuring the longevity of metal structures (Verma, Quraishi, & Ebenso, 2020).
Pharmacological Applications
Quinoline and its analogs, including quinazoline derivatives, have a rich history of pharmacological applications. They are key constituents in several antibiotics, antimalarials, and anticancer compounds. For instance, nemonoxacin, a novel C-8-methoxy nonfluorinated quinolone, has shown remarkable activity against a wide range of pathogens, highlighting the therapeutic potential of quinoline derivatives in addressing bacterial infections (Qin & Huang, 2014).
Role in Neuroprotection and Immunomodulation
Compounds related to quinoline and its derivatives play significant roles in neuroprotection and immunomodulation. For example, kynurenine pathway metabolites, which include quinolinic acid, a quinoline derivative, have been implicated in disorders of the central nervous system and are considered for their neuroprotective properties (Vámos et al., 2009). Additionally, tryptophan metabolites, engaging with quinoline pathways, have shown promise in improving immunity and inducing anti-inflammatory responses in livestock and poultry, which may translate into broader immunomodulatory applications (Bai et al., 2016).
Properties
IUPAC Name |
7-[(4-methoxyanilino)methyl]-5H-[1,3]dioxolo[4,5-g]quinolin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-22-14-4-2-13(3-5-14)19-9-12-6-11-7-16-17(24-10-23-16)8-15(11)20-18(12)21/h2-8,19H,9-10H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGDYHMYTCATANF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NCC2=CC3=CC4=C(C=C3NC2=O)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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